Cas no 2580219-89-0 (tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate)

• Product Name: tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate
• CAS No: 2580219-89-0
• MF: C₁₅H₂₂FNO₄
• MW: 299.337888240814
• CID: 5662562
• PubChem ID: 165893808
• Update Time: 2025-06-14

tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[2-fluoro-6-(2-hydroxyethoxy)phenyl]ethyl}carbamate
• EN300-27718392
• 2580219-89-0
• tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate

• Inchi： 1S/C15H22FNO4/c1-10(17-14(19)21-15(2,3)4)13-11(16)6-5-7-12(13)20-9-8-18/h5-7,10,18H,8-9H2,1-4H3,(H,17,19)
• InChI Key： XATVJACJWNZCEU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)NC(=O)OC(C)(C)C)OCCO

Computed Properties

• Exact Mass: 299.15328635g/mol
• Monoisotopic Mass: 299.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate

Comprehensive Overview of tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate (CAS No. 2580219-89-0)

The compound tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate (CAS No. 2580219-89-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro substituent and a hydroxyethoxy side chain, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in the development of targeted therapies for neurological and metabolic disorders.

One of the key features of tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate is its carbamate functional group, which is widely utilized in medicinal chemistry to enhance drug stability and bioavailability. The presence of a tert-butyl group further contributes to its steric protection, making it a preferred choice for protecting amines during multi-step synthetic processes. This compound's versatility has sparked interest in academic and industrial labs, where it is often explored for its potential in prodrug design and enzyme inhibition studies.

In recent years, the demand for fluoro-containing compounds like CAS No. 2580219-89-0 has surged, driven by their applications in PET imaging and precision medicine. The fluoro atom's electronegativity and small size allow for improved binding affinity and metabolic stability, making such compounds highly sought after in oncology and CNS drug development. Additionally, the hydroxyethoxy moiety offers solubility advantages, addressing one of the major challenges in formulating hydrophobic drug candidates.

From a synthetic chemistry perspective, tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate exemplifies modern trends in green chemistry and atom economy. Researchers are optimizing its production to minimize waste and reduce reliance on hazardous reagents, aligning with global sustainability goals. Its potential as a building block for bioconjugation and peptide modification further underscores its relevance in cutting-edge biopharmaceutical applications.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed using computational tools like molecular docking and QSAR modeling. These studies help predict its behavior in biological systems, accelerating its adoption in high-throughput screening campaigns. As the pharmaceutical industry shifts toward personalized medicine, CAS No. 2580219-89-0 is poised to play a pivotal role in designing next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, tert-butyl N-{1-2-fluoro-6-(2-hydroxyethoxy)phenylethyl}carbamate represents a convergence of innovative chemical design and practical utility. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of modern research. As scientific inquiries into its properties deepen, this compound is expected to contribute significantly to advancements in life sciences and biotechnology.